Cas no 5331-63-5 (6-Undecanol, 6-pentyl-)
6-Undecanol, 6-pentyl- structure
Product Name:6-Undecanol, 6-pentyl-
6-Undecanol, 6-pentyl- Chemical and Physical Properties
Names and Identifiers
-
- 6-Undecanol, 6-pentyl-
- 6-AMYL-6-HENDECANOL
- 6-pentylundecan-6-ol
- 6-PENTYL-6-UNDECANOL
- 6-pentyl-undecan-6-ol
- 6-Undecanol,6-pentyl
- Tri-n-amyl-carbinol
- tripenetylcarbinol
- Tripentylcarbinol
- tripentylmethanol
- Tris-n-pentylcarbinol
- TRI-n-AMYL CARBINOL
- 5331-63-5
- NSC2309
- DTXSID50277427
- SCHEMBL875536
- NSC-2309
-
- Inchi: 1S/C16H34O/c1-4-7-10-13-16(17,14-11-8-5-2)15-12-9-6-3/h17H,4-15H2,1-3H3
- InChI Key: CMJCZYGIOHQGMV-UHFFFAOYSA-N
- SMILES: OC(CCCCC)(CCCCC)CCCCC
Computed Properties
- Exact Mass: 242.26100
- Monoisotopic Mass: 242.260966
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 12
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2
- XLogP3: 6.4
Experimental Properties
- Density: 0.835
- Boiling Point: 295.1°Cat760mmHg
- Flash Point: 130.9°C
- Refractive Index: 1.447
- PSA: 20.23000
- LogP: 5.45840
6-Undecanol, 6-pentyl- Customs Data
- HS CODE:2905199090
- Customs Data:
China Customs Code:
2905199090Overview:
2905199090. Other saturated monohydric alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2905199090. saturated monohydric alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
6-Undecanol, 6-pentyl- Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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